7-(2-Furoyloxy)-2-naphthyl 2-furoate
Description
7-(2-Furoyloxy)-2-naphthyl 2-furoate is a naphthalene-derived compound featuring two ester-linked furoyl groups at the 2- and 7-positions of the naphthyl backbone. This structure combines aromatic naphthalene with the heterocyclic furoate moieties, imparting unique physicochemical properties. The ester functional groups suggest susceptibility to hydrolysis, which may influence its bioavailability and metabolic pathways compared to ether or alcohol derivatives .
Properties
Molecular Formula |
C20H12O6 |
|---|---|
Molecular Weight |
348.3 g/mol |
IUPAC Name |
[7-(furan-2-carbonyloxy)naphthalen-2-yl] furan-2-carboxylate |
InChI |
InChI=1S/C20H12O6/c21-19(17-3-1-9-23-17)25-15-7-5-13-6-8-16(12-14(13)11-15)26-20(22)18-4-2-10-24-18/h1-12H |
InChI Key |
VUCVYRMPOMESPP-UHFFFAOYSA-N |
SMILES |
C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C=CC(=C3)OC(=O)C4=CC=CO4 |
Canonical SMILES |
C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C=CC(=C3)OC(=O)C4=CC=CO4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Effects on Reactivity and Stability
Key Compounds for Comparison:
2-(2-Methylpropoxy)naphthalene (): Contains an alkoxy group at the 2-position. Unlike the ester-linked furoyloxy group in the target compound, the ether bond in 2-(2-methylpropoxy)naphthalene is less polar and more hydrolytically stable. This difference may render the target compound more reactive in biological systems due to esterase-mediated cleavage .
7-Methoxy-2-naphthol (): Features a methoxy group (ether) and a hydroxyl group. The hydroxyl group increases hydrophilicity, whereas the methoxy group provides moderate lipophilicity.
[7-(Fluoromethyl)-2-naphthyl]methanol (): Incorporates a fluoromethyl group, which introduces electronegativity and metabolic resistance. The target compound lacks fluorine but includes oxygen-rich furoate groups, which may alter electronic distribution and hydrogen-bonding capacity .
Table 1: Substituent Comparison
| Compound | Substituents | Functional Groups | Key Properties |
|---|---|---|---|
| 7-(2-Furoyloxy)-2-naphthyl 2-furoate | 2-Furoate, 7-Furoyloxy | Esters | High lipophilicity, hydrolyzable |
| 2-(2-Methylpropoxy)naphthalene | 2-(2-Methylpropoxy) | Ether | Moderate stability, low reactivity |
| 7-Methoxy-2-naphthol | 7-Methoxy, 2-Hydroxy | Ether, Alcohol | Moderate polarity, H-bond donor |
| [7-(Fluoromethyl)-2-naphthyl]methanol | 7-Fluoromethyl, 2-Hydroxymethyl | Fluorinated, Alcohol | Metabolic stability, electronegative |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
